Cas no 946362-85-2 (N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 946362-85-2
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 6195267
• PubChem ID: 16837315
• Update Time: 2025-07-09

N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• F2271-0300
• AKOS024634923
• N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide
• 946362-85-2
• N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide

• Inchi： 1S/C18H22N4O3/c1-12-10-16(21-25-12)20-18(24)17(23)19-8-7-13-5-6-15-14(11-13)4-3-9-22(15)2/h5-6,10-11H,3-4,7-9H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key： SCCXVDAPEIYVBP-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=C(C)ON=1)=O)NCCC1C=CC2=C(C=1)CCCN2C

Computed Properties

• Exact Mass: 342.16919058g/mol
• Monoisotopic Mass: 342.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.5Ų

Additional information on N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Introduction to N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS No. 946362-85-2)

N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 946362-85-2, represents a fusion of heterocyclic scaffolds that are widely recognized for their pharmacological significance. The presence of both 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl and 5-methyl-1,2-oxazol-3-yl moieties in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The compound's architecture is characterized by an ethanediamide linkage connecting the two functional groups. This type of molecular framework is often employed in the design of bioactive molecules due to its ability to facilitate optimal spatial orientation and enhance binding affinity. The ethanediamide moiety not only contributes to the compound's solubility but also serves as a hinge point for structural flexibility, allowing for conformational adjustments that may improve interactions with biological receptors.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from tetrahydroquinoline and oxazole derivatives. These heterocycles have demonstrated remarkable efficacy in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The specific combination of 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl and 5-methyl-1,2-oxazol-3-yl in N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide positions it as a potential lead compound for further medicinal chemistry exploration.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, cyclization processes, and protection-deprotection techniques to establish the desired functional groups. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structural integrity of the compound at each synthetic stage.

The pharmacological profile of N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(5-methyl-1,2-oxyzol)-3-y!lethanediamide is currently under investigation in several preclinical studies. Preliminary findings suggest that this compound exhibits promising activity against certain disease models by modulating key biological pathways. For instance, its interaction with enzymes or receptors involved in cellular signaling could lead to therapeutic benefits in conditions such as neurodegeneration or autoimmune disorders. The oxazole ring particularly is known for its ability to engage with biological targets in a manner that promotes favorable pharmacokinetic properties.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive scaffold for developing novel materials with specialized functions. For example， researchers are exploring its utility in designing smart polymers or functional coatings that can respond to specific environmental stimuli. This interdisciplinary approach highlights the versatility of N'-2-(1-methyl-l , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) eth y l - N - ( 5 - me th y l - 1 , 2 - o x az ol - 3 - y l ) eth aned i am ide as a versatile building block in synthetic chemistry.

In conclusion， N '- 2 - ( l - me th y l - l , 2 , 3 , 4 - te tra hy droqui no lin - 6 - yl ) eth y l - N - ( 5 - me th y l - l , 2 - o x az ol - 3 - y l ) e thaned i am ide ( C A S No . & lt ; s t r o n g & gt ; 94636285 & lt; / s t r o n g & gt ; ) is a structurally complex and biologically intriguing molecule with significant potential in pharmaceutical and materials science applications . Its unique combination of heterocyclic moieties offers a rich foundation for further chemical manipulation and biological evaluation . As research continues to uncover new insights into its mechanisms of action， this compound is poised to make substantial contributions to the advancement of modern medicine and materials engineering .